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Compound of Interest

Compound Name: Isobutyl(metha)acrylate

Cat. No.: B15416555 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

isobutyl methacrylate. The information is presented in a structured format to facilitate easy

access and comparison of data. Detailed experimental protocols, based on internationally

recognized guidelines, are provided for the determination of these properties. Furthermore, this

guide includes visualizations of a general experimental workflow for physical property

determination and the metabolic pathway of methacrylate esters to aid in understanding.

Core Physical Properties
Isobutyl methacrylate is a colorless liquid with a characteristic ester-like odor.[1] It is primarily

used in the synthesis of polymers for various applications, including resins and adhesives. An

understanding of its physical properties is crucial for its handling, application, and for ensuring

safety in research and development settings.

Quantitative Physical Properties
The following table summarizes the key quantitative physical properties of isobutyl

methacrylate.
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Property Value Units Conditions

Molecular Weight 142.20 g/mol

Boiling Point 155 °C at 760 mmHg

Melting Point -37 to -34 °C

Density 0.886 g/mL at 25 °C

0.8858 g/mL at 20 °C

Refractive Index 1.420 at 20 °C (n20/D)

Vapor Pressure 3.5 mmHg at 20 °C

Flash Point 42 - 49 °C Closed Cup

49 °C Open Cup

Autoignition

Temperature
390 °C

Viscosity 1.01 mm²/s (kinematic) at 20 °C

0.806 mPa·s (dynamic) at 25 °C

Solubility in Water

Insoluble (<1 mg/mL)

to sparingly soluble (2

g/L)

at 20 °C

Experimental Protocols for Physical Property
Determination
The determination of the physical properties of chemical substances like isobutyl methacrylate

follows standardized experimental protocols to ensure accuracy and reproducibility. The

following are detailed methodologies for key experiments, based on OECD and ASTM

guidelines.

Boiling Point Determination (Following OECD Guideline
103)
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The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Method: Ebulliometer

Apparatus: An ebulliometer, a device that measures the boiling point of a liquid by measuring

the temperature of the vapor-liquid equilibrium, is used. The apparatus is equipped with a

condenser and a thermometer.

Procedure:

1. The ebulliometer is filled with the isobutyl methacrylate sample.

2. The liquid is heated, and the temperature is monitored.

3. The boiling point is recorded as the temperature at which the liquid and vapor phases are

in equilibrium under the ambient atmospheric pressure.[2][3][4]

Melting Point Determination (Following OECD Guideline
102)
The melting point is the temperature at which a substance changes from a solid to a liquid

state.

Method: Capillary Tube

Apparatus: A melting point apparatus with a heated block and a thermometer, and capillary

tubes.

Procedure:

1. A small amount of solidified isobutyl methacrylate is introduced into a capillary tube.

2. The capillary tube is placed in the heating block of the melting point apparatus.

3. The sample is heated at a controlled rate.
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4. The temperatures at which the substance starts to melt and at which it is completely

molten are recorded as the melting range.[5][6][7][8][9]

Density Determination (Following ASTM D1298 / OECD
Guideline 109)
Density is the mass of a substance per unit volume.

Method: Hydrometer

Apparatus: A hydrometer, a graduated cylinder, and a thermometer.

Procedure:

1. The isobutyl methacrylate sample is placed in a graduated cylinder.

2. The hydrometer is gently lowered into the liquid until it floats freely.

3. The point at which the surface of the liquid touches the scale of the hydrometer is read.

4. The temperature of the sample is recorded.

5. The observed reading is corrected to the reference temperature using standard tables.[1]

[10][11][12][13][14][15][16][17][18]

Refractive Index Determination
The refractive index is a measure of how much a ray of light bends when it passes through a

substance.

Method: Abbé Refractometer

Apparatus: An Abbé refractometer with a light source and a temperature-controlled prism.

Procedure:

1. A few drops of the isobutyl methacrylate sample are placed on the prism of the

refractometer.
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2. The prism is closed and the temperature is allowed to stabilize.

3. Light is passed through the sample and the telescope is adjusted until the borderline

between the light and dark fields is sharp.

4. The refractive index is read directly from the calibrated scale.[19][20][21][22][23]

Viscosity Determination
Viscosity is a measure of a fluid's resistance to flow.

Method: Ostwald Viscometer

Apparatus: An Ostwald viscometer, a stopwatch, and a constant temperature bath.

Procedure:

1. A known volume of isobutyl methacrylate is introduced into the viscometer.

2. The viscometer is placed in a constant temperature bath until the sample reaches the

desired temperature.

3. The liquid is drawn up into the upper bulb of the viscometer.

4. The time taken for the liquid to flow between two marked points on the capillary is

measured using a stopwatch.

5. The kinematic viscosity is calculated from the flow time and the viscometer constant.[24]

[25][26][27]

Visualizations
Experimental Workflow for Physical Property
Determination
The following diagram illustrates a general workflow for the experimental determination of the

physical properties of a liquid chemical like isobutyl methacrylate.
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Experimental workflow for physical property determination.
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Biological Interaction: Metabolic Pathway of
Methacrylate Esters
While specific signaling pathways for isobutyl methacrylate are not extensively documented, its

biological interaction is expected to be similar to other methacrylate esters, primarily involving

metabolic processes. The primary mechanism of toxicity for methacrylate monomers is thought

to be through the depletion of glutathione (GSH), a key antioxidant in cells, leading to oxidative

stress.[28] Some studies on methacrylate monomers used in dental resins have shown

induction of apoptosis through the mitochondrial-dependent intrinsic caspase pathway and the

generation of reactive oxygen species (ROS).[29]

The following diagram illustrates the general metabolic pathway for methacrylate esters.
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General metabolic pathway of methacrylate esters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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